5-(benzyloxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-pyran-2-carboxamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-5-phenylmethoxypyran-2-carboxamide
• InChI: InChI=1S/C21H17NO6/c23-16-11-19(28-13-20(16)27-12-14-4-2-1-3-5-14)21(24)22-15-6-7-17-18(10-15)26-9-8-25-17/h1-7,10-11,13H,8-9,12H2,(H,22,24)
• InChI Key: LEKALWGWQLVFHZ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)C3=CC(=O)C(=CO3)OCC4=CC=CC=C4
• Molecular Formula: C21H17NO6
• Molecular Weight: 379.4 g/mol

Description

The compound is a pyran derivative with a benzodioxin group and a benzyloxy group. Pyrans are six-membered heterocyclic compounds containing one oxygen atom and five carbon atoms. Benzodioxins are heterocyclic compounds containing two oxygen atoms in a benzene ring.

Molecular Structure Analysis

The compound contains a pyran ring, which is a six-membered ring with one oxygen atom. It also contains a benzodioxin group, which is a benzene ring fused with a 1,4-dioxin ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of polar groups like carboxamide could make it more soluble in polar solvents.

Scientific Research Applications

Antimicrobial Activity

Several studies have focused on the design and synthesis of novel compounds with promising antibacterial activity. For example, novel analogs of pyrazole-1-carboxamide derivatives displayed significant antibacterial activity, especially against Staphylococcus aureus and Bacillus subtilis, indicating their potential as antimicrobial agents (Palkar et al., 2017). Similarly, other studies have synthesized derivatives with notable antibacterial and antifungal activities, highlighting the versatility of these compounds in addressing various microbial threats (Idrees et al., 2020).

Anti-inflammatory and Analgesic Activities

Research into novel synthetic routes has led to the discovery of compounds with significant anti-inflammatory and analgesic properties. These studies contribute to the development of new therapeutic agents for treating inflammation and pain, potentially offering more effective and safer alternatives to existing medications (Abu‐Hashem et al., 2020).

Antimalarial Agents

The search for new antimalarial agents has led to the synthesis of benzoxaborole derivatives showing remarkable activity against Plasmodium falciparum. These findings underscore the potential of such compounds in developing novel treatments for malaria, a major global health challenge (Zhang et al., 2017).

Anti-Tubercular Scaffold

Ultrasound-assisted synthesis has been employed to create novel benzamide-based scaffolds with significant anti-tubercular activity. This innovative approach not only highlights the therapeutic potential of these compounds against tuberculosis but also demonstrates the utility of green chemistry techniques in drug discovery (Nimbalkar et al., 2018).